Neutral Antagonism vs. Inverse Agonism
Compound 30 is identified as a neutral antagonist at 5-HT6R-operated Gs signaling, in contrast to well-characterized inverse agonists such as SB-258585 and intepirdine [1]. In cell-based functional assays, compound 30 does not reduce basal cAMP levels (indicative of constitutive activity), whereas inverse agonists suppress both agonist-induced and constitutive receptor signaling [1]. This functional divergence underpins distinct biological outcomes, including cytoprotection [1].
| Evidence Dimension | Effect on basal (constitutive) 5-HT6R Gs signaling |
|---|---|
| Target Compound Data | No suppression of basal cAMP; neutral antagonist |
| Comparator Or Baseline | SB-258585 and intepirdine: inverse agonists that reduce basal cAMP |
| Quantified Difference | Qualitative difference in functional profile (neutral antagonism vs. inverse agonism) |
| Conditions | Cell-based cAMP assay using HEK-293 cells expressing human 5-HT6R [1] |
Why This Matters
Functional selectivity determines downstream signaling and therapeutic relevance; only a neutral antagonist like compound 30 can dissect agonist-dependent vs. constitutive 5-HT6R activity.
- [1] Drop M, Koczurkiewicz-Adamczyk P, Bento O, et al. 5-HT6 receptor neutral antagonists protect astrocytes: A lesson from 2-phenylpyrrole derivatives. Eur J Med Chem. 2024;275:116615. View Source
